Cas no 2303565-53-7 (6,8-Difluoroquinoline-7-carbaldehyde)

• Product Name: 6,8-Difluoroquinoline-7-carbaldehyde
• CAS No: 2303565-53-7
• MF: C₁₀H₅F₂NO
• MW: 193.149609327316
• CID: 6460338
• Update Time: 2025-06-08

6,8-Difluoroquinoline-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,8-Difluoroquinoline-7-carbaldehyde
• 7-Quinolinecarboxaldehyde, 6,8-difluoro-

• Inchi： 1S/C10H5F2NO/c11-8-4-6-2-1-3-13-10(6)9(12)7(8)5-14/h1-5H
• InChI Key： KJTFVXVXQSJTQQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(C=O)C=2F)C=CC=1

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• Boiling Point: 310.1±37.0 °C(Predicted)
• pka: -0.56±0.34(Predicted)

Additional information on 6,8-Difluoroquinoline-7-carbaldehyde

Introduction to 6,8-Difluoroquinoline-7-carbaldehyde (CAS No: 2303565-53-7)

6,8-Difluoroquinoline-7-carbaldehyde, with the chemical identifier CAS No 2303565-53-7, is a fluorinated quinoline derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents targeting a range of diseases.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. The introduction of fluorine atoms at the 6th and 8th positions of the quinoline ring enhances its metabolic stability and binding affinity to biological targets. Specifically, the aldehyde functionality at the 7th position provides a reactive site for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological properties.

In recent years, there has been a surge in research focused on developing novel antimicrobial agents due to the increasing prevalence of drug-resistant pathogens. 6,8-Difluoroquinoline-7-carbaldehyde has emerged as a promising candidate in this endeavor. Its structural features make it an excellent precursor for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated its efficacy against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

The fluorinated quinoline derivatives, including 6,8-Difluoroquinoline-7-carbaldehyde, exhibit enhanced bioavailability and reduced susceptibility to degradation by enzymatic processes. This makes them particularly valuable in drug development, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. The aldehyde group further facilitates the introduction of additional functional groups, allowing for the creation of molecules with improved solubility and target specificity.

One of the most compelling aspects of 6,8-Difluoroquinoline-7-carbaldehyde is its potential in oncology research. Quinoline derivatives have long been explored for their antitumor properties, and fluorinated analogs show promise in inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, studies have indicated that compounds derived from this scaffold can selectively target tyrosine kinases and other signaling molecules overexpressed in cancer cells. This selective toxicity is critical for developing therapies that minimize side effects on healthy tissues.

The synthesis of 6,8-Difluoroquinoline-7-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. The fluorination process at the 6th and 8th positions can be achieved through various methods, including electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent introduction of the aldehyde group can be accomplished via oxidation of a methyl or methylene substituent using oxidizing agents such as selenium dioxide or manganese dioxide.

The pharmaceutical industry has embraced computational chemistry and high-throughput screening (HTS) to accelerate the discovery and optimization of novel drug candidates. 6,8-Difluoroquinoline-7-carbaldehyde has been utilized in virtual screening campaigns to identify lead compounds with enhanced potency and selectivity. These computational approaches have significantly reduced the time and cost associated with drug discovery by predicting binding affinities and metabolic stabilities before experimental validation.

In conclusion, 6,8-Difluoroquinoline-7-carbaldehyde (CAS No: 2303565-53-7) represents a significant advancement in medicinal chemistry due to its versatile structural framework and broad range of biological activities. Its applications in antimicrobial therapy, oncology research, and other therapeutic areas underscore its importance as a building block for novel pharmaceuticals. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to play an increasingly pivotal role in addressing global health challenges.